Cas no 1515289-11-8 (3-(1-ethyl-1H-imidazol-2-yl)morpholine)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)morpholine
• CAS No: 1515289-11-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5925118
• PubChem ID: 83439877
• Update Time: 2025-11-01

3-(1-ethyl-1H-imidazol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)morpholine
• EN300-1842460
• 1515289-11-8

• Inchi： 1S/C9H15N3O/c1-2-12-5-3-11-9(12)8-7-13-6-4-10-8/h3,5,8,10H,2,4,6-7H2,1H3
• InChI Key： INDZMXHNDSVJDQ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NC=CN2CC)C1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)morpholine

Comprehensive Guide to 3-(1-ethyl-1H-imidazol-2-yl)morpholine (CAS No. 1515289-11-8): Properties, Applications, and Market Insights

3-(1-ethyl-1H-imidazol-2-yl)morpholine (CAS No. 1515289-11-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines the imidazole and morpholine moieties, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 3-(1-ethyl-1H-imidazol-2-yl)morpholine features a 1-ethylimidazole core linked to a morpholine ring, creating a balanced hydrophilic-lipophilic profile. This characteristic makes it valuable for optimizing drug-like properties in medicinal chemistry. Recent studies highlight its potential in addressing drug-resistant infections, a critical global health challenge. The compound's ability to modulate biological targets has positioned it as a key intermediate in developing next-generation therapeutics.

In the context of green chemistry trends, 1515289-11-8 has been explored for its synthetic accessibility and potential for sustainable production methods. Pharmaceutical companies are investigating efficient catalytic processes to manufacture this compound with minimal environmental impact. The growing demand for imidazole derivatives in drug development has further increased its commercial relevance, with market analysts projecting steady growth in its applications across therapeutic areas.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it particularly suitable for formulation development. Researchers emphasize its potential in improving drug bioavailability, especially for poorly soluble active pharmaceutical ingredients. These attributes align with current industry priorities to enhance therapeutic efficacy while reducing dosage requirements.

From a regulatory perspective, 3-(1-ethyl-1H-imidazol-2-yl)morpholine has been carefully evaluated for its safety profile in various applications. While not classified as hazardous under standard handling conditions, proper laboratory protocols should always be followed when working with this chemical. The compound's stability under various pH conditions contributes to its versatility in different chemical synthesis environments.

Emerging applications of CAS 1515289-11-8 extend beyond pharmaceuticals into material science, where its molecular structure shows promise in developing advanced functional materials. Researchers are exploring its potential in creating smart polymers and coatings with unique properties. This interdisciplinary potential makes it a compound of interest across multiple scientific domains.

The synthesis and characterization of 3-(1-ethyl-1H-imidazol-2-yl)morpholine continue to be active areas of research, with recent publications focusing on optimizing yield and purity. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to ensure precise characterization of this compound. These quality control measures are essential for its reliable use in sensitive applications.

Market availability of 1515289-11-8 has expanded in recent years, with several specialty chemical suppliers offering it in various quantities. The pricing structure reflects its position as a research-grade chemical, with costs varying based on purity levels and order volumes. Procurement specialists should verify certificates of analysis when sourcing this material for critical applications.

Future research directions for 3-(1-ethyl-1H-imidazol-2-yl)morpholine include exploring its potential in combination therapies and investigating novel derivatives with enhanced properties. The scientific community continues to uncover new aspects of this compound's reactivity and biological activity, ensuring its ongoing relevance in chemical research and development.

For researchers working with imidazole-morpholine hybrids, proper storage conditions are essential to maintain the compound's integrity. Recommended practices include protection from moisture and storage at controlled temperatures. These handling protocols help ensure consistent performance in experimental settings and industrial applications alike.